Cas no 1261855-87-1 (Hydroxy-(4,2',3'-trifluorobiphenyl-3-yl)-acetic acid)

• Product Name: Hydroxy-(4,2',3'-trifluorobiphenyl-3-yl)-acetic acid
• CAS No: 1261855-87-1
• MF: C₁₄H₉F₃O₃
• MW: 282.214674711227
• CID: 4992382
• Update Time: 2025-05-25

Hydroxy-(4,2',3'-trifluorobiphenyl-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(4,2',3'-trifluorobiphenyl-3-yl)-acetic acid

• Inchi： 1S/C14H9F3O3/c15-10-5-4-7(6-9(10)13(18)14(19)20)8-2-1-3-11(16)12(8)17/h1-6,13,18H,(H,19,20)
• InChI Key： VLLQEJMIGOJOPF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=CC=C(C=2F)F)C=C1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 353
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(4,2',3'-trifluorobiphenyl-3-yl)-acetic acid

Introduction to Hydroxy-(4,2',3'-trifluorobiphenyl-3-yl)-acetic acid (CAS No. 1261855-87-1)

Hydroxy-(4,2',3'-trifluorobiphenyl-3-yl)-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1261855-87-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of biphenyl derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of fluorine atoms in its structure at the positions 4, 2', and 3' enhances its electronic properties and influences its interactions with biological targets, making it a valuable scaffold for medicinal chemists.

The molecular structure of Hydroxy-(4,2',3'-trifluorobiphenyl-3-yl)-acetic acid consists of a biphenyl core substituted with hydroxyl and trifluoromethyl groups. This particular arrangement imparts unique physicochemical properties, such as increased lipophilicity and metabolic stability, which are critical factors in the design of novel therapeutic agents. The hydroxyl group at the 3-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological profiles.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and resistance to metabolic degradation. Studies have demonstrated that the introduction of fluorine atoms can modulate the pharmacokinetic properties of molecules, leading to improved efficacy and reduced side effects. Hydroxy-(4,2',3'-trifluorobiphenyl-3-yl)-acetic acid exemplifies this trend, as it combines the advantages of biphenyl derivatives with the beneficial effects of fluorine substitution.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The biphenyl moiety is known to interact with various biological receptors and enzymes, making it a versatile platform for drug design. Furthermore, the trifluoromethyl group can serve as a pharmacophore, enhancing the binding interactions with target proteins. These features make Hydroxy-(4,2',3'-trifluorobiphenyl-3-yl)-acetic acid a promising candidate for further exploration in medicinal chemistry.

Recent research has highlighted the role of this compound in modulating inflammatory pathways and inhibiting key enzymes involved in disease progression. For instance, studies have shown that derivatives of biphenyl compounds can exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes and other inflammatory mediators. The fluorinated version of these compounds often demonstrates improved selectivity and potency compared to their non-fluorinated counterparts.

The synthesis of Hydroxy-(4,2',3'-trifluorobiphenyl-3-yl)-acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are commonly employed to construct the biphenyl core and introduce the necessary substituents. The presence of fluorine atoms adds complexity to the synthetic process but also enhances the final product's therapeutic potential.

In conclusion, Hydroxy-(4,2',3'-trifluorobiphenyl-3-yl)-acetic acid (CAS No. 1261855-87-1) represents an exciting avenue for pharmaceutical innovation. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and therapeutic intervention.